Cas no 640769-70-6 (3-(pyrimidin-5-yl)benzaldehyde)
640769-70-6 structure
Product Name:3-(pyrimidin-5-yl)benzaldehyde
CAS No:640769-70-6
MF:C11H8N2O
MW:184.19402217865
MDL:MFCD05864833
CID:528916
PubChem ID:4187249
Update Time:2025-04-19
3-(pyrimidin-5-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrimidin-5-yl-benzaldehyde
- 3-(5-PYRIMIDINYL)BENZALDEHYDE
- 3-(Pyrimidin-5-yl)benzaldehyde
- 3-pyrimidin-5-ylbenzaldehyde
- Benzaldehyde, 3-(5-pyrimidinyl)-
- RAHJVJBPRWJPHE-UHFFFAOYSA-N
- SBB090160
- VZ27245
- RP03353
- HC210206
- 3-pyrimidin-5-ylbenzaldehyde, AldrichCPR
- AB0026007
- ST24028359
- SY109757
- CS-0156936
- AKOS004117329
- DS-9651
- J-510962
- SB57766
- NCGC00373951-01
- DB-001496
- DTXSID40400505
- Benzaldehyde,3-(5-pyrimidinyl)-
- SCHEMBL8348566
- MFCD05864833
- Z992240038
- 640769-70-6
- EN300-745697
- 3-(pyrimidin-5-yl)benzaldehyde
-
- MDL： MFCD05864833
- Inchi： 1S/C11H8N2O/c14-7-9-2-1-3-10(4-9)11-5-12-8-13-6-11/h1-8H
- InChI Key： RAHJVJBPRWJPHE-UHFFFAOYSA-N
- SMILES： O=CC1=CC=CC(=C1)C1=CN=CN=C1
Computed Properties
- Exact Mass: 184.06400
- Monoisotopic Mass: 184.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 42.8
Experimental Properties
- PSA: 42.85000
- LogP: 1.95610
3-(pyrimidin-5-yl)benzaldehyde Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(pyrimidin-5-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164905-5g |
3-(Pyrimidin-5-yl)benzaldehyde |
640769-70-6 | 95% | 5g |
$262 | 2021-08-05 | |
| Alichem | A089000979-1g |
3-(Pyrimidin-5-yl)benzaldehyde |
640769-70-6 | 95% | 1g |
$184.80 | 2023-09-01 | |
| Alichem | A089000979-5g |
3-(Pyrimidin-5-yl)benzaldehyde |
640769-70-6 | 95% | 5g |
$571.32 | 2023-09-01 | |
| TRC | P840415-50mg |
3-Pyrimidin-5-ylbenzaldehyde |
640769-70-6 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P840415-100mg |
3-Pyrimidin-5-ylbenzaldehyde |
640769-70-6 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P840415-500mg |
3-Pyrimidin-5-ylbenzaldehyde |
640769-70-6 | 500mg |
$ 115.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CU901-1g |
3-(pyrimidin-5-yl)benzaldehyde |
640769-70-6 | 95+% | 1g |
668CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CU901-50mg |
3-(pyrimidin-5-yl)benzaldehyde |
640769-70-6 | 95+% | 50mg |
87CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CU901-250mg |
3-(pyrimidin-5-yl)benzaldehyde |
640769-70-6 | 95+% | 250mg |
253CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CU901-200mg |
3-(pyrimidin-5-yl)benzaldehyde |
640769-70-6 | 95+% | 200mg |
167.0CNY | 2021-08-03 |
3-(pyrimidin-5-yl)benzaldehyde Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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- 914349-52-3(2-(2-Aminopyrimidin-5-yl)benzaldehyde)
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